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Compound of Interest

Compound Name: SBP-0636457

CAS No.: 1422180-49-1

Cat. No.: B610730

Get Quote

Executive Summary
SBP-0636457 (also designated as SBI-0636457) is a synthetic, small-molecule SMAC mimetic

designed to antagonize the Inhibitor of Apoptosis Proteins (IAPs).[1][2][3][4][5] Unlike bivalent

SMAC mimetics that induce rapid cIAP1/2 degradation at sub-nanomolar concentrations, SBP-
0636457 is a monovalent antagonist. It functions by competitively binding to the Baculovirus

IAP Repeat (BIR) domains of target proteins—specifically XIAP, cIAP1, and cIAP2.[6]

The compound exhibits a characteristic inhibition constant (

) of approximately 0.27 μM (270 nM) against IAP BIR domains. Its primary mechanism involves
the displacement of endogenous SMAC (DIABLO) and caspase-9 from the XIAP-BIR3 pocket,
while simultaneously promoting the E3 ligase activity of cIAP1/2, leading to their auto-
ubiquitination and proteasomal degradation. This guide details the binding kinetics, mechanistic
implications, and the validated Fluorescence Polarization (FP) protocol for affinity
determination.
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Mode of Action: BIR Domain Antagonism
The IAP family proteins (XIAP, cIAP1, cIAP2) prevent apoptosis by inhibiting caspases. XIAP

directly inhibits Caspase-3, -7, and -9.[7] SBP-0636457 mimics the N-terminal AVPI (Alanine-

Valine-Proline-Isoleucine) motif of the mitochondrial protein SMAC.

XIAP Inhibition: SBP-0636457 binds to the BIR3 domain of XIAP, displacing Caspase-9 and

preventing its inhibition.[5] This restores the apoptotic cascade.

cIAP1/2 Degradation: Binding to cIAP1/2 triggers a conformational change that activates

their RING E3 ligase domains. This leads to rapid auto-ubiquitination and proteasomal

degradation of cIAPs, stimulating the non-canonical NF-κB pathway and sensitizing cells to

TNF-mediated death.

Visualization: Signaling Pathway
The following diagram illustrates the dual mechanism of SBP-0636457: antagonizing XIAP to

release caspases and degrading cIAPs to promote TNF signaling.
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Figure 1: Dual mechanism of SBP-0636457 involving XIAP antagonism and cIAP1/2

degradation.

Binding Affinity Landscape
The potency of SBP-0636457 is defined by its

value, derived from competitive displacement assays. Unlike bivalent mimetics (e.g., SM-164)
which achieve picomolar affinities by binding two BIR domains simultaneously, SBP-0636457 is
monovalent, resulting in affinities in the high nanomolar range.

Quantitative Data Summary
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Parameter Value Target Context Assay Method Reference

0.27 μM

IAP BIR

Domains

(General)

Fluorescence

Polarization
[1, 2]

< 1.0 μM XIAP-BIR3
Competitive

Binding (FP)
[3]

Selectivity Pan-IAP
Binds cIAP1,

cIAP2, XIAP

Biochemical

Profiling
[1]

Type Monovalent
Single AVPI-

mimetic motif

Structural

Analysis
[4]

Technical Insight: The

of 0.27 μM (270 nM) indicates that SBP-0636457 requires higher physiological concentrations
than bivalent inhibitors (often

< 1 nM) to achieve saturation. Consequently, its therapeutic utility is often explored in
combination regimens (e.g., with TRAIL, TNF-α, or chemotherapy) rather than as a single-
agent curative treatment.

Experimental Protocol: Fluorescence Polarization
(FP) Assay
To independently verify the

of SBP-0636457, a competitive Fluorescence Polarization assay is the industry standard. This
protocol relies on the displacement of a fluorescently labeled SMAC peptide tracer.

Assay Principle
Tracer: A 5-Carboxyfluorescein (5-FAM) labeled peptide (e.g., 5-FAM-AVPIAQK) binds to the

recombinant BIR domain, resulting in high polarization (mP) due to slow rotation.

Competition: SBP-0636457 displaces the tracer. As the tracer is released into solution, it

rotates rapidly, resulting in low polarization.
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Readout: The decrease in mP is proportional to the inhibitor binding.

Detailed Workflow
Reagents Required:

Assay Buffer: 50 mM HEPES (pH 7.5), 100 mM NaCl, 0.01% Triton X-100, 1 mM DTT.

Protein: Recombinant Human XIAP-BIR3 or cIAP1-BIR3 (final conc. ~

of tracer, typically 2-5 nM).

Tracer: 5-FAM-SMAC peptide (final conc. 1-2 nM).

Compound: SBP-0636457 (Serial dilution in DMSO).

Step-by-Step Procedure:

Preparation: Dilute SBP-0636457 in DMSO to create a 10-point dose-response series (e.g.,

100 μM to 0.1 nM).

Master Mix: Prepare a solution containing the Recombinant IAP protein and the 5-FAM-

Tracer in Assay Buffer.

Note: Ensure protein concentration is fixed at a level capable of binding >50% of the tracer

in the absence of inhibitor.

Plating: Dispense 20 μL of Master Mix into a black 384-well low-binding microplate.

Treatment: Add 1 μL of the SBP-0636457 dilution series to the wells. Include DMSO-only

controls (High mP) and Free-Tracer controls (Low mP).

Incubation: Incubate plates for 30–60 minutes at Room Temperature (25°C) in the dark to

reach equilibrium.

Measurement: Read Fluorescence Polarization on a multi-mode plate reader (Ex: 485 nm /

Em: 535 nm).

Calculation:
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Plot mP vs. log[Concentration].

Fit data to a 4-parameter logistic equation to determine

.

Convert

to

using the Cheng-Prusoff equation:

(Where

is tracer concentration and

is the tracer affinity).

Visualization: Assay Workflow
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Figure 2: Step-by-step workflow for determining Ki using Fluorescence Polarization.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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